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Compound of Interest

Compound Name: Acid Red 131

Cat. No.: B1172250 Get Quote

An In-depth Technical Guide to the Safe Handling of Acid Red 131 in a Laboratory Setting

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Acid Red 131 in a

laboratory environment. The information is compiled from various safety data sheets and

chemical databases. It is crucial to supplement this guide with your institution's specific safety

protocols and to consult the original Safety Data Sheet (SDS) provided by the supplier.

Chemical and Physical Properties
Acid Red 131 is a red, odorless powder.[1] While its toxicological properties have not been

fully investigated, it is known to be soluble in water.[2]

Property Value

CAS Number 12234-99-0[1]

Molecular Formula C₃₀H₂₁N₃Na₂O₉S₂[3]

Appearance Red powder[1]

Odor Odorless

pH 7.5 (in solution)

Solubility Soluble in water
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Hazard Identification and Classification
Acid Red 131 is considered hazardous. The primary routes of exposure are ingestion,

inhalation, and skin or eye contact.

Hazard Statement Description

Harmful if swallowed
May cause gastrointestinal irritation, nausea,

vomiting, and diarrhea.

Skin Irritation

Prolonged or repeated contact may cause skin

irritation. Some related azo dyes have shown

potential for causing allergic reactions and skin

sensitization.

Eye Irritation Dust may cause irritation and inflammation.

Respiratory Irritation
Inhalation of dust may cause irritation to the

respiratory tract.

Chronic Effects

While there is no conclusive evidence linking

Acid Red 131 directly to carcinogenic activity,

certain breakdown products of azo dyes, such

as aromatic amines, are classified as probable

human carcinogens. Mutagenicity data has

been reported for Acid Red 131, but specific

details are not readily available.

Safe Handling and Storage
Proper handling and storage are crucial to minimize exposure and ensure laboratory safety.

Engineering Controls
Ventilation: Always handle Acid Red 131 in a well-ventilated area. Use a chemical fume

hood to minimize the generation and accumulation of dust.

Eye Wash and Safety Shower: An eyewash station and safety shower must be readily

accessible in the immediate work area.
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Personal Protective Equipment (PPE)
PPE Specification

Eye Protection Wear chemical safety goggles.

Hand Protection
Wear appropriate chemical-resistant gloves

(e.g., nitrile rubber).

Body Protection
Wear a lab coat or other protective clothing to

prevent skin contact.

Respiratory

If engineering controls are not sufficient to

control airborne dust, an approved respirator

should be worn.

Storage
Store in a cool, dry, well-ventilated area.

Keep containers tightly closed to prevent contamination and moisture absorption.

Store away from incompatible materials such as strong oxidizing agents.

Preparation Handling Cleanup & Storage

Don PPE Work in Fume Hood Weigh Solid Prepare Solution Clean Work Area Dispose of Waste Store Properly

Click to download full resolution via product page

Safe Handling Workflow for Acid Red 131.

Emergency Procedures
First-Aid Measures
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Exposure First-Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Skin Contact

Remove contaminated clothing. Flush skin with

plenty of soap and water. Get medical aid if

irritation develops or persists.

Ingestion

If the victim is conscious and alert, give 2-4

cupfuls of milk or water. Never give anything by

mouth to an unconscious person. Get medical

aid immediately.

Inhalation

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Get medical

aid.

Accidental Release Measures
Small Spills: Vacuum or sweep up the material and place it into a suitable disposal container.

Avoid generating dusty conditions. Clean the spill area thoroughly.

Large Spills: Evacuate the area. Wear appropriate PPE. Contain the spill and prevent it from

entering drains. Follow the same clean-up procedure as for small spills.
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Immediate Actions

Cleanup

Spill Occurs

Evacuate Area

Don Appropriate PPE

Contain Spill

Collect Material

Decontaminate Area

Dispose of Waste

Click to download full resolution via product page

Spill Response Workflow for Acid Red 131.

Waste Disposal
Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste. Consult state and local hazardous waste regulations to ensure complete and

accurate classification.
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Dispose of waste in a designated, labeled, and sealed container.

Do not dispose of down the drain or in regular trash.

Collection

Storage

Waste Generated

Use Designated Container

Label Container

Seal Container

Segregate from Incompatibles

Arrange for Professional Disposal

Click to download full resolution via product page

Waste Disposal Workflow for Acid Red 131.

Toxicological and Ecological Information
Toxicological Data
Specific quantitative toxicological data, such as LD50 (median lethal dose) or LC50 (median

lethal concentration), for Acid Red 131 are not readily available in the public domain. The
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toxicological properties of this compound have not been thoroughly investigated.

Ecological Information
There is limited information available on the ecological effects of Acid Red 131. As with many

synthetic dyes, it is expected to be persistent in the environment and may be harmful to aquatic

life. Proper disposal is essential to prevent environmental contamination.

Experimental Protocols
Due to the limited publicly available research on the specific safety assessment of Acid Red
131, detailed experimental protocols for its toxicological evaluation are not available. However,

a generalized protocol for the safe handling of powdered dyes in a laboratory setting is

provided below.

General Protocol for Handling Powdered Dyes
Preparation:

Ensure all necessary PPE is available and in good condition.

Prepare the work area within a chemical fume hood.

Have spill cleanup materials readily available.

Pre-label all containers that will be used.

Handling:

Carefully open the container of the powdered dye, avoiding any sudden movements that

could create dust.

Use a spatula or other appropriate tool to transfer the desired amount of dye to a tared

weigh boat or directly into the receiving vessel.

If preparing a solution, slowly add the powder to the solvent while stirring to prevent

clumping and dust formation.

Tightly reseal the stock container immediately after use.
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Cleanup:

Carefully clean all equipment used, collecting any residue for proper waste disposal.

Wipe down the work surface in the fume hood with a damp cloth, and dispose of the cloth

as hazardous waste.

Remove PPE in the correct order to avoid contaminating yourself and the surrounding

area.

Wash hands thoroughly with soap and water after handling the dye.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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